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Compound of Interest

Compound Name: 1-Ethynyl-4-fluorobenzene

Cat. No.: B014334 Get Quote

An In-depth Technical Guide to 1-Ethynyl-4-fluorobenzene

Introduction
1-Ethynyl-4-fluorobenzene, also known as 4-fluorophenylacetylene, is a versatile organic

compound with the chemical formula C₈H₅F.[1][2][3] It is characterized by a fluorinated

benzene ring substituted with an ethynyl group.[4] This structure makes it a valuable building

block and intermediate in a wide range of chemical syntheses, particularly in the fields of

pharmaceutical development, agrochemicals, and materials science.[4][5] Its unique reactivity,

attributed to the terminal alkyne and the fluorine atom, allows for the construction of complex

molecular architectures.[4] The compound typically appears as a white crystalline solid or a

clear, colorless to yellow liquid after melting.[2][6]

Physicochemical Properties
The key physical and chemical properties of 1-Ethynyl-4-fluorobenzene are summarized

below. This data is essential for its handling, storage, and application in experimental settings.
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Property Value

Molecular Formula C₈H₅F[1][3]

Molecular Weight 120.12 g/mol [1]

CAS Number 766-98-3[1]

Appearance
White crystalline solid / Clear colorless to yellow

liquid after melting[2][6]

Melting Point 26-27 °C[2][3]

Boiling Point 55-56 °C at 40 mmHg[3]

Density 1.048 g/mL at 25 °C[3]

Refractive Index n20/D 1.516[3]

Flash Point 29 °C (closed cup)[2]

Solubility

Insoluble in water; Soluble in chloroform, diethyl

ether, acetone, dichloromethane, hexane, and

ethanol.[2][3][6]

Storage Temperature 2-8°C[2][6]

Chemical Structure and Identifiers
The structure of 1-Ethynyl-4-fluorobenzene is fundamental to its reactivity. The following

diagram illustrates its 2D chemical structure.

Caption: 2D structure of 1-Ethynyl-4-fluorobenzene.

Key Identifiers:

IUPAC Name: 1-ethynyl-4-fluorobenzene[1]

SMILES: C#CC1=CC=C(C=C1)F[1]

InChIKey: QXSWHQGIEKUBAS-UHFFFAOYSA-N[1]
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Synonyms: 4-Fluorophenylacetylene, (p-Fluorophenyl)acetylene[1][6][7]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-Ethynyl-4-
fluorobenzene.

Spectrum Type Solvent Key Features / Notes

¹H NMR CDCl₃
Spectrum available for

analysis.[8]

¹⁹F NMR Toluene
Spectrum available for

analysis.[9]

IR Spectra Neat / ATR

Data has been recorded using

FTIR and ATR-IR techniques.

[1]

Mass Spectrometry GC-MS
Mass spectral data is

available.[8]

Raman Spectra FT-Raman

Data has been recorded using

a Bruker MultiRAM

spectrometer.[1]

Applications in Research and Drug Development
1-Ethynyl-4-fluorobenzene is a pivotal intermediate in synthesizing a variety of high-value

compounds. Its applications span multiple scientific domains.

Pharmaceutical Development: It serves as a key building block in the synthesis of

biologically active molecules and pharmaceuticals, including potential anti-cancer agents.[4]

Material Science: The compound is utilized in the production of liquid crystals, polymers, and

resins for high-performance coatings and adhesives.[2][4][6]

Organic Synthesis: It is a common reagent in cross-coupling reactions. The terminal alkyne

functionality makes it an ideal substrate for Sonogashira coupling, a powerful method for
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forming carbon-carbon bonds.[6] It is also used in click chemistry reactions and for

synthesizing aryl acetylenes.[6][7]

The following diagram illustrates the role of 1-Ethynyl-4-fluorobenzene as a versatile

precursor.
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Caption: Applications of 1-Ethynyl-4-fluorobenzene.

Experimental Protocol: Sonogashira Coupling
The Sonogashira coupling is a cornerstone reaction involving 1-Ethynyl-4-fluorobenzene. It is

used to couple terminal alkynes with aryl or vinyl halides.

General Reaction Scheme: The reaction couples 1-Ethynyl-4-fluorobenzene with an aryl

halide (Ar-X) in the presence of a palladium catalyst, a copper co-catalyst, and a base.

Typical Experimental Workflow: A general procedure for a Sonogashira coupling reaction

involves the following steps, which can be adapted based on specific substrates and

conditions.[10]
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Reagent Preparation: An aryl halide, 1-Ethynyl-4-fluorobenzene, a palladium catalyst (e.g.,

PdCl₂(PPh₃)₂), a copper salt (e.g., CuI), and a suitable base (e.g., an amine like

triethylamine) are assembled.

Reaction Setup: The reagents are added to a reaction vessel under an inert atmosphere

(e.g., nitrogen or argon) with a suitable solvent (e.g., THF or DMF).

Execution: The mixture is stirred, often at room temperature or with gentle heating, until the

reaction is complete, which is monitored by techniques like TLC or GC-MS.

Work-up: The reaction mixture is quenched, typically with water or an aqueous solution, and

the product is extracted using an organic solvent.

Purification: The crude product is purified, commonly by column chromatography on silica

gel, to yield the desired coupled product.

The workflow for this protocol is visualized below.
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Caption: Workflow for a typical Sonogashira coupling reaction.

Safety and Handling
1-Ethynyl-4-fluorobenzene is a flammable solid and requires careful handling. The pertinent

hazard information is provided in the GHS classification table below.
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Hazard Class GHS Code Description

Flammable Solid H228 Flammable solid.[1][6]

Skin Irritation H315 Causes skin irritation.[1][6]

Eye Irritation H319
Causes serious eye irritation.

[1][6]

Respiratory Irritation H335
May cause respiratory

irritation.[1][6]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.

Use in a well-ventilated area.[2]

Wear protective gloves, eye protection, and face protection.[3]

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

advice.[3]

Store in a cool, refrigerated (2-8°C), and well-ventilated place under an inert gas.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chemscene.com/766-98-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5293061.htm
https://www.tcichemicals.com/IN/en/p/F0470
https://www.tcichemicals.com/IN/en/p/F0470
https://spectrabase.com/spectrum/XhZfIUTCAN
https://spectrabase.com/spectrum/CDg8vszQnUF
https://www.rsc.org/suppdata/c5/cc/c5cc04111b/c5cc04111b1.pdf
https://www.benchchem.com/product/b014334#1-ethynyl-4-fluorobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b014334#1-ethynyl-4-fluorobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b014334#1-ethynyl-4-fluorobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b014334#1-ethynyl-4-fluorobenzene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014334?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

